![molecular formula C11H12N4O3 B7556070 3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acid](/img/structure/B7556070.png)
3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acid
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Overview
Description
3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acid, also known as Boc-L-Met-BTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery.
Mechanism of Action
The mechanism of action of 3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acidA involves the inhibition of enzyme activity through the formation of a covalent bond between the BTA moiety and the active site of the enzyme. This covalent bond disrupts the catalytic activity of the enzyme, leading to its inhibition.
Biochemical and Physiological Effects
3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acidA has been shown to have various biochemical and physiological effects, including the inhibition of tumor cell growth, induction of apoptosis, and suppression of viral replication. It has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acidA is its ability to inhibit the activity of a wide range of enzymes, making it a versatile tool in drug discovery research. However, its covalent binding mechanism can also be a limitation, as it may lead to off-target effects and toxicity. Additionally, its synthesis can be challenging and requires specialized equipment and expertise.
Future Directions
There are several future directions for the research on 3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acidA. One area of focus is the development of more efficient and scalable synthesis methods. Another area of research is the identification of new targets for 3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acidA, as well as the optimization of its potency and selectivity. Additionally, the use of 3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acidA in combination with other drugs or therapies is an area of interest for future research.
Synthesis Methods
3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acidA can be synthesized using a variety of methods, including solid-phase peptide synthesis (SPPS) and solution-phase synthesis. In SPPS, the compound is synthesized on a solid support resin, while in solution-phase synthesis, the compound is synthesized in solution. Both methods involve the coupling of the Boc-L-Met amino acid with the BTA moiety, followed by deprotection and purification steps to obtain the final product.
Scientific Research Applications
3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acidA has been extensively studied for its potential use in drug discovery. It has been shown to inhibit the activity of various enzymes, including proteases, kinases, and phosphatases, which are involved in various diseases such as cancer and viral infections. 3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acidA has also been used as a building block in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides.
properties
IUPAC Name |
3-(2H-benzotriazole-5-carbonylamino)-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O3/c1-6(11(17)18)5-12-10(16)7-2-3-8-9(4-7)14-15-13-8/h2-4,6H,5H2,1H3,(H,12,16)(H,17,18)(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUZAFFWGDIVROG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC2=NNN=C2C=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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